![molecular formula C23H18FN5O4 B6552973 5-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one CAS No. 1040635-52-6](/img/structure/B6552973.png)
5-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule with several functional groups, including an oxadiazole, a pyrazolo[1,5-a]pyrazinone, and a dimethoxyphenyl group . These groups are common in many biologically active compounds and pharmaceuticals .
Molecular Structure Analysis
The molecular structure of this compound would likely be planar due to the presence of aromatic rings . The electron-donating methoxy groups and the electron-withdrawing fluorophenyl group could have interesting effects on the electronic structure of the molecule .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the oxadiazole and pyrazolo[1,5-a]pyrazinone groups, which are known to participate in various chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the methoxy and fluorophenyl groups could affect its solubility, while the aromatic rings could contribute to its stability .Scientific Research Applications
Medicinal Chemistry and Drug Development
The compound exhibits promising potential in medicinal chemistry due to its unique structure. Researchers are investigating its interactions with biological targets, such as enzymes, receptors, and transporters. Key areas of interest include:
- Anticancer Properties : Preliminary studies suggest that this compound may inhibit cancer cell growth . Further investigations are needed to elucidate its mechanism of action and assess its efficacy against specific cancer types.
- Anti-inflammatory Activity : The compound’s structural features make it an attractive candidate for developing anti-inflammatory agents . Researchers are exploring its effects on inflammatory pathways and potential applications in treating inflammatory diseases.
Neuropharmacology
Given its complex structure, the compound may interact with neural receptors and modulate neurotransmitter systems. Areas of exploration include:
- Neuroprotective Effects : Computational modeling indicates that related pyrazoline derivatives could act as neuroprotective agents . Researchers are investigating their potential in neurodegenerative disorders like Parkinson’s disease.
Antioxidant Properties
The compound has demonstrated moderate antioxidant activity, as determined by the 1,1-diphenyl-2-picrylhydrazyl (DPPH) assay . Antioxidants play a crucial role in preventing oxidative stress-related diseases. Further research aims to optimize its antioxidant potential.
Mechanism of Action
Future Directions
properties
IUPAC Name |
5-[[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18FN5O4/c1-31-19-8-5-15(11-20(19)32-2)22-25-21(33-27-22)13-28-9-10-29-18(23(28)30)12-17(26-29)14-3-6-16(24)7-4-14/h3-12H,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLQBKERPRCUXJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NOC(=N2)CN3C=CN4C(=CC(=N4)C5=CC=C(C=C5)F)C3=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18FN5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.